Cas no 1025221-39-9 ((2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile)
(2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-4,4-dimethyl-3-oxo-2-{[4-(trifluoromethoxy)phenyl]methylidene}pentanenitrile
- (2E)-4,4-dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile
- (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile
-
- MDL: MFCD00129249
- Inchi: 1S/C15H14F3NO2/c1-14(2,3)13(20)11(9-19)8-10-4-6-12(7-5-10)21-15(16,17)18/h4-8H,1-3H3/b11-8+
- InChI Key: RYBZOYFUKHPZHD-DHZHZOJOSA-N
- SMILES: FC(OC1C=CC(=CC=1)/C=C(\C#N)/C(C(C)(C)C)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 458
- Topological Polar Surface Area: 50.1
(2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB160791-1 g |
2-(2,2-Dimethylpropanoyl)-3-(4-(trifluoromethoxy)phenyl)prop-2-enenitrile |
1025221-39-9 | 1g |
€211.30 | 2022-06-11 | ||
| abcr | AB160791-5 g |
2-(2,2-Dimethylpropanoyl)-3-(4-(trifluoromethoxy)phenyl)prop-2-enenitrile |
1025221-39-9 | 5g |
€377.50 | 2022-06-11 | ||
| abcr | AB160791-10 g |
2-(2,2-Dimethylpropanoyl)-3-(4-(trifluoromethoxy)phenyl)prop-2-enenitrile |
1025221-39-9 | 10g |
€482.50 | 2022-06-11 | ||
| Key Organics Ltd | MS-6612-1MG |
(2E)-4,4-dimethyl-3-oxo-2-{[4-(trifluoromethoxy)phenyl]methylidene}pentanenitrile |
1025221-39-9 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6612-5MG |
(2E)-4,4-dimethyl-3-oxo-2-{[4-(trifluoromethoxy)phenyl]methylidene}pentanenitrile |
1025221-39-9 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6612-10MG |
(2E)-4,4-dimethyl-3-oxo-2-{[4-(trifluoromethoxy)phenyl]methylidene}pentanenitrile |
1025221-39-9 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6612-20MG |
(2E)-4,4-dimethyl-3-oxo-2-{[4-(trifluoromethoxy)phenyl]methylidene}pentanenitrile |
1025221-39-9 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-6612-50MG |
(2E)-4,4-dimethyl-3-oxo-2-{[4-(trifluoromethoxy)phenyl]methylidene}pentanenitrile |
1025221-39-9 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6612-100MG |
(2E)-4,4-dimethyl-3-oxo-2-{[4-(trifluoromethoxy)phenyl]methylidene}pentanenitrile |
1025221-39-9 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| abcr | AB160791-1g |
2-(2,2-Dimethylpropanoyl)-3-(4-(trifluoromethoxy)phenyl)prop-2-enenitrile; . |
1025221-39-9 | 1g |
€211.30 | 2023-09-16 |
(2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile
Compound Introduction: (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile (CAS No. 1025221-39-9)
CAS No. 1025221-39-9 refers to a specialized organic compound with a complex molecular structure, featuring a (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile framework. This compound has garnered significant attention in the chemical and pharmaceutical research communities due to its unique structural and functional properties. The presence of a trifluoromethoxy substituent on the aromatic ring and the conjugated system of the nitrile group contribute to its distinctive chemical behavior, making it a promising candidate for various synthetic applications.
The molecular formula of this compound is C14H11FN2O2, which highlights its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The (2E)-configuration of the double bond in the pentanenitrile backbone influences its electronic properties and reactivity, enabling it to participate in diverse chemical transformations. These characteristics make it particularly relevant for the development of novel pharmaceutical agents and agrochemicals.
In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in this molecule is a prime example of such a fluorinated moiety, which can significantly modulate the pharmacokinetic profile of drug candidates. This feature has prompted researchers to explore its potential in designing more effective therapeutic molecules.
The nitrile group (-C≡N) is another critical feature of this compound, contributing to its polarity and solubility in polar solvents. Nitrile groups are frequently incorporated into pharmaceuticals due to their ability to act as bioisosters for other functional groups, such as amides or carboxylic acids. This versatility makes (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile a valuable building block for medicinal chemists seeking to develop innovative drug candidates.
Recent studies have demonstrated the utility of this compound in synthesizing novel heterocyclic derivatives. The conjugated system formed by the double bond and the nitrile group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings. These reactions enable the introduction of additional aryl or vinyl groups, expanding the structural diversity of potential derivatives.
The fluoromethoxy-substituted aromatic ring also plays a crucial role in modulating electronic effects and steric hindrance around the reactive sites. This makes it an attractive scaffold for designing molecules with specific binding affinities to biological targets. For instance, modifications at this position can fine-tune interactions with enzymes or receptors, leading to improved pharmacological activity.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of rigid aromatic rings and conjugated nitrile groups can impart unique electronic properties to polymers or organic semiconductors. Researchers are exploring its potential as a monomer or intermediate in synthesizing advanced materials with tailored optoelectronic characteristics.
The synthesis of (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include condensation reactions between aldehydes or ketones with cyanide sources, followed by functional group interconversions such as oxidation or reduction. The introduction of the trifluoromethoxy group typically requires halogen-metal exchange followed by nucleophilic substitution with trifluoromethanol.
The stereochemistry of the double bond is carefully controlled during synthesis to ensure the desired (E)-configuration, which is critical for maintaining biological activity. Techniques such as chiral auxiliary-assisted synthesis or asymmetric catalysis are often employed to achieve high enantiomeric purity if needed for pharmaceutical applications.
Ongoing research is exploring novel synthetic pathways that could improve yield and reduce costs associated with producing this compound on an industrial scale. Green chemistry principles are being increasingly adopted, focusing on minimizing waste and using sustainable reagents where possible.
The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its structural features make it a versatile intermediate for synthesizing herbicides, fungicides, or even dyes and pigments that require specific electronic properties.
In conclusion,(2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile (CAS No. 1025221-39-9) represents a fascinating molecule with broad utility across multiple scientific disciplines. Its unique structural attributes—particularly the presence of both fluorinated aromatic rings and conjugated nitrile groups—make it an invaluable tool for synthetic chemists seeking to develop next-generation therapeutics or advanced materials.
1025221-39-9 ((2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethoxy)phenyl]methylidene]pentanenitrile) Related Products
- 18977-33-8(2,6-Bis-(3,4-dimethoxyphenylmethylene)cyclohexanone)
- 111753-73-2(4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)-)
- 1182284-27-0(Benzene,1-(1-cyclohexen-1-yl)-4-(difluoromethoxy)-)
- 183800-94-4(3-(4-(Trifluoromethoxy)phenyl)acrylaldehyde)
- 104-27-8(a-Methylanisalacetone)
- 117069-09-7(Cyclohexanone,2,6-bis[3-(2-methoxyphenyl)-2-propen-1-ylidene]-4-methyl-)
- 122454-46-0(4-(Trifluoromethoxy)benzoyl Acetonitrile)
- 103-13-9(1-Penten-3-one,1-(4-methoxyphenyl)-4-methyl-)
- 15725-17-4(2,4-Pentanedione,3-[(4-methoxyphenyl)methylene]-)
- 115499-63-3(4-Pentenoic acid,4-cyano-5,5-bis(4-methoxyphenyl)-, ethyl ester)